Cas no 140241-72-1 (1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, methyl ester)

• Product name: 1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, methyl ester
• CAS No: 140241-72-1
• MF: C₁₄H₁₅NO₂
• MW: 229.2744
• CID: 1297702
• PubChem ID: 11206953

1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-, methyl ester
• Methyl 1,2-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate
• METHYL 1,2-DIMETHYL-5-PHENYLPYRROLE-3-CARBOXYLATE
• ALBB-020431
• 140241-72-1
• HMS1629P13
• AKOS001871381

• Inchi： InChI=1S/C14H15NO2/c1-10-12(14(16)17-3)9-13(15(10)2)11-7-5-4-6-8-11/h4-9H,1-3H3
• InChI Key： FYKKINOAOXEGCA-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(N1C)C2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23